Cas no 5959-29-5 ((S)-2-Aminobutanoic acid hydrochloride)

(S)-2-Aminobutanoic acid hydrochloride is a chiral amino acid derivative widely used in pharmaceutical synthesis and biochemical research. As the hydrochloride salt of (S)-2-aminobutanoic acid, it offers enhanced solubility and stability compared to the free amino acid form, facilitating precise handling in synthetic applications. Its stereochemical purity makes it valuable for asymmetric synthesis, peptide modifications, and enzyme studies. The compound serves as a key intermediate in the production of active pharmaceutical ingredients (APIs) and fine chemicals. Its consistent quality and well-defined structure ensure reproducibility in research and industrial processes. Suitable for use under controlled conditions, it meets stringent purity standards for advanced chemical applications.

(S)-2-Aminobutanoic acid hydrochloride structure

5959-29-5 structure

Product Name:(S)-2-Aminobutanoic acid hydrochloride

CAS No:5959-29-5

MF:C₄H₁₀ClNO₂

MW:139.580700397491

MDL:MFCD02092984

CID:46286

PubChem ID:15556546

Update Time:2025-10-07

(S)-2-Aminobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-2-Aminobutanoic acid hydrochloride
- (S)-2-Aminobutyric acid hydrochloride
- 2-Aminobutanoic acid
- H-L-2Abu-OH*HCl
- Homoalanine hydrochloride
- L-2-Aminobutyric acid hydrochloride
- s)-(+)-2-aminobutyric acid hydrochloride
- (2S)-2-aminobutanoic acid hydrochloride
- A14017
- (s)-(+)-2-aminobutyric acid hydrochloride
- (s)-(+)-2-aminobutyrate hydrochloride
- h-abu-oh hcl
- CS-0044026
- (s)-2-amino-butyric acid hydrochloride
- 5959-29-5
- L-2-Aminobutyric acid, HCl
- AKOS016843697
- MFCD02092984
- DS-6348
- 2-aminobutanoic acid hydrochloride
- AC-23985
- (s)-2-amino-butyric acid hcl
- (s)-2-aminobutanoicacidhydrochloride
- l-2-amino-butyric acid hydrochloride
- D-2-Amino-butyricacidhydrochloride
- A14016
- HOMOALANINE HCL
- (S)-2-Aminobutanoic acid HCl
- Butanoic acid, 2-amino-, hydrochloride, (S)-
- SCHEMBL1027046
- (2S)-2-Aminobutanoic Acid Hydrochloride; L-2-Aminobutyric Acid Hydrochloride; L-a-Amino-n-butyric Acid Hydrochloride
- MDL： MFCD02092984
- Inchi： 1S/C4H9NO2.ClH/c1-2-3(5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H/t3-;/m0./s1
- InChI Key： AMMBUJFMJOQABC-DFWYDOINSA-N
- SMILES： Cl.OC([C@H](CC)N)=O

Computed Properties

Exact Mass: 139.04000
Monoisotopic Mass: 139.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 72.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Boiling Point: 247.7°C at 760 mmHg
Flash Point: 103.6°C
PSA: 63.32000
LogP: 1.31060

(S)-2-Aminobutanoic acid hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P280;P305+P351+P338
HazardClass：IRRITANT
Storage Condition：2-8 °C

(S)-2-Aminobutanoic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A602935-5g	(S)-2-Aminobutanoic Acid Hydrochloride	5959-29-5		5g	$ 161.00	2023-09-08
TRC	A602935-50g	(S)-2-Aminobutanoic Acid Hydrochloride	5959-29-5		50g	$ 1265.00	2023-09-08
Chemenu	CM253890-10g	(S)-2-Aminobutanoic acid hydrochloride	5959-29-5	95%	10g	$153	2021-06-09
Chemenu	CM253890-25g	(S)-2-Aminobutanoic acid hydrochloride	5959-29-5	95%	25g	$281	2021-06-09
Chemenu	CM253890-100g	(S)-2-Aminobutanoic acid hydrochloride	5959-29-5	95%	100g	$729	2021-06-09
Fluorochem	036408-10g	Homoalanine hydrochloride	5959-29-5	97%	10g	￡34.00	2022-03-01
AstaTech	25309-5/G	HOMOALANINE HCL	5959-29-5	97%	5/G	$96	2022-06-02
AstaTech	25309-25/G	HOMOALANINE HCL	5959-29-5	97%	25/G	$288	2022-06-02
AstaTech	25309-100/G	HOMOALANINE HCL	5959-29-5	97%	100/G	$720	2022-06-02
Fluorochem	036408-1g	Homoalanine hydrochloride	5959-29-5	97%	1g	￡10.00	2022-03-01